Cas no 1681014-47-0 (4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane
• CAS No: 1681014-47-0
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• CID: 6171783
• PubChem ID: 122364483
• Update Time: 2025-10-22

4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane
• EN300-1425829
• 1681014-47-0

• Inchi： 1S/C11H17BO3/c1-8-6-9(7-13-8)12-14-10(2,3)11(4,5)15-12/h6-7H,1-5H3
• InChI Key： DWHBZMKSOJFPLV-UHFFFAOYSA-N
• SMILES： O1B(C2=COC(C)=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 208.1270746g/mol
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Additional information on 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane

Introduction to 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane (CAS No. 1681014-47-0) and Its Applications in Modern Chemical Biology

4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane, identified by the chemical identifier CAS No. 1681014-47-0, is a specialized boronate ester compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of organoboron derivatives, which are widely recognized for their utility in synthetic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of a tetramethyl-substituted dioxaborolane core and a 5-methylfuran-3-yl moiety imparts distinct reactivity and stability, making it a valuable tool in the development of novel pharmaceuticals and agrochemicals.

The dioxaborolane functional group is particularly noteworthy for its role as an effective intermediate in the synthesis of complex organic molecules. Boronate esters are known for their high reactivity toward nucleophiles, which allows for the efficient construction of carbon-carbon bonds under mild conditions. This characteristic is particularly advantageous in pharmaceutical synthesis, where high selectivity and yield are critical. The tetramethyl substitution on the dioxaborolane ring enhances its stability against hydrolysis and oxidation, ensuring that the compound remains viable for extended periods during synthetic protocols.

The 5-methylfuran-3-yl substituent introduces an aromatic heterocycle into the molecular framework, which can influence both the electronic properties and the biological activity of the compound. Furan derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and antitumor properties. By incorporating this moiety into the boronate ester backbone, researchers can explore novel pharmacophores that may exhibit enhanced biological activity. This combination of structural features makes 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane a promising candidate for further investigation in drug discovery.

Recent advancements in synthetic methodologies have highlighted the importance of boronate esters in medicinal chemistry. For instance, studies have demonstrated that boronate esters can be effectively utilized in the preparation of protease inhibitors and kinase inhibitors, which are key targets in oncology research. The ability to introduce complex aryl groups via cross-coupling reactions allows for the rapid assembly of large molecular libraries, facilitating high-throughput screening programs. The tetramethyl-substituted dioxaborolane core ensures that these reactions proceed with minimal side products, thereby improving the overall efficiency of drug development pipelines.

In addition to its synthetic utility, 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane has shown potential in materials science applications. Boronate esters have been explored as ligands in catalytic systems and as components in polymer formulations due to their ability to form stable complexes with metals and other organic substrates. The 5-methylfuran-3-yl group can participate in π-stacking interactions or hydrogen bonding networks, influencing the physical properties of materials derived from this compound. Such applications underscore the versatility of organoboron derivatives beyond traditional pharmaceutical contexts.

The development of new synthetic routes for CAS No. 1681014-47-0 has been a focus of recent research efforts. Techniques such as transition-metal-catalyzed cross-coupling and photoredox catalysis have enabled more efficient and selective transformations of boronate esters. These advancements have not only improved the accessibility of this compound but also opened up new avenues for its application in complex molecule synthesis. For example, photochemical methods have been employed to achieve regioselective modifications at specific positions within the dioxaborolane ring system.

Biological studies have also provided insights into the potential therapeutic effects of derivatives inspired by 4,4,5,5-tetramethyl-2-(5-methylfuran-3-yl)-1,3,2-dioxaborolane. Computational modeling has been used to predict how different substituents might interact with biological targets such as enzymes or receptors. These simulations have guided experimental efforts toward identifying lead compounds with optimized binding affinities and selectivity profiles. The integration of computational chemistry with traditional wet chemistry approaches has accelerated the discovery process significantly.

The environmental impact of using boron-containing compounds has also been carefully evaluated. While boronate esters are generally stable under normal conditions، they can be hydrolyzed under acidic or basic conditions， releasing boric acid as a byproduct。 Studies have assessed the biodegradability and toxicity profiles of these compounds to ensure that their use does not pose undue risks to ecosystems。 Responsible handling practices， including proper waste disposal protocols， are recommended to mitigate any potential environmental concerns。

In conclusion，CAS No. 1681014-47-0, specifically referred to as 4,^{4,5,5-tetramethyl,2-(}5-methylfuran,^{3-y1)-1,3,2-dioxaborolane,}